![molecular formula C14H12O3 B1598842 Methyl 2'-hydroxy-[1,1'-biphenyl]-3-carboxylate CAS No. 92254-28-9](/img/structure/B1598842.png)
Methyl 2'-hydroxy-[1,1'-biphenyl]-3-carboxylate
Overview
Description
Methyl 2'-hydroxy-[1,1'-biphenyl]-3-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a biphenyl derivative that has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been extensively studied. In
Scientific Research Applications
Antioxidants in Food Industry
Phenolic compounds are widely recognized for their antioxidant properties. They are used in various food products to prevent oxidation, which can lead to spoilage and loss of nutritional value. These compounds can be found in dairy products and used as food additives to enhance shelf life and maintain quality .
Industrial Applications
Phenols, including m-aryloxy phenols, have been reported to serve as antioxidants, ultraviolet absorbers, and flame retardants in industries such as plastics, adhesives, and coatings . These applications take advantage of the chemical stability and reactive nature of phenolic compounds.
Chemical Synthesis
Biphenyl compounds, which share a structural similarity with “Methyl 2’-hydroxy-[1,1’-biphenyl]-3-carboxylate”, are often used in chemical synthesis processes. They can be involved in reactions such as Suzuki–Miyaura cross-coupling, which is a method used to create complex organic compounds .
Mechanism of Action
Mode of Action
Similar compounds have been shown to interact with their targets in a dose-dependent manner, modulating the affinity of the target for other molecules .
Biochemical Pathways
For instance, compounds with a biphenyl core have been implicated in the degradation of lignin-derived aromatic compounds . Additionally, compounds with an imidazole ring have been shown to enhance the metabolic flux of the methylerythritol phosphate (MEP) pathway .
Result of Action
Similar compounds have been shown to have various effects, such as increasing the maximal effect of dopamine in a dose-dependent manner .
Action Environment
Factors such as temperature, ph, and the presence of other compounds can potentially influence the action of similar compounds .
properties
IUPAC Name |
methyl 3-(2-hydroxyphenyl)benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O3/c1-17-14(16)11-6-4-5-10(9-11)12-7-2-3-8-13(12)15/h2-9,15H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRGRVHYFRYIRLD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC(=C1)C2=CC=CC=C2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30408277 | |
Record name | Methyl 3-(2-hydroxyphenyl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30408277 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2'-hydroxy-[1,1'-biphenyl]-3-carboxylate | |
CAS RN |
92254-28-9 | |
Record name | Methyl 2′-hydroxy[1,1′-biphenyl]-3-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=92254-28-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 3-(2-hydroxyphenyl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30408277 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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